4-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
Overview
Description
4-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione is a derivative of the 1,4-benzodiazepine class of compounds, which are known for their significance in medicinal chemistry due to their therapeutic properties, particularly as anxiolytics, sedatives, and muscle relaxants .
Synthesis Analysis
The synthesis of 1,4-benzodiazepine-2,5-diones has been approached through various methods. One method involves starting from N-carbamoylmethylanthranilic acids and achieving ring closure when the amino groups are substituted with electron-withdrawing groups . Another approach utilizes polymer-supported amino acids and o-nitrobenzoic acids or protected anthranilic acids, which allows for the cyclization of the aminoamide intermediate with concomitant release from the support, yielding high purity products . Additionally, the use of methyl malonylchloride as a key reagent and intramolecular nucleophilic substitution has been employed for the synthesis of derivatives with a carboxy group at the 3-position .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a benzodiazepine core, which can be functionalized at various positions to alter its properties. The synthesis of enantiopure benzodiazepines with quaternary stereogenic centers is rare but has been achieved by installing a di(p-anisyl)methyl group at N1 and performing a deprotonation/trapping protocol .
Chemical Reactions Analysis
Chemical reactions involving 1,4-benzodiazepine-2,5-diones include the novel ring contraction rearrangement observed during the synthesis, where a 1-nitroso-1H-1,4-benzodiazepine-3,5(2H,4H)-dione rearranges to a 3H-quinazoline-4-one . Enantioselective reactions have been demonstrated to be highly selective, providing a pathway to synthesize quaternary benzodiazepines with diverse N1 functionality . The reductive alkylation of resin-bound primary amine followed by intramolecular cyclization has also been used to synthesize 4,5-dihydro-1H-1,4-benzodiazepine-2,3-diones .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure and the substituents present. The introduction of electron-withdrawing groups and steric hindrance around the benzodiazepine core can affect the compound's reactivity, stability, and solubility. The solid-phase synthesis approach has been shown to be a versatile method for preparing these compounds with high purity, which is essential for their potential use in medicinal chemistry .
Mechanism of Action
Target of Action
The primary target of 4-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione is the gamma-aminobutyric acid (GABA) receptor-ionophore complex .
Mode of Action
The compound interacts with the GABA receptor-ionophore complex at allosteric sites . GABA-A receptors appear to have at least three allosteric sites at which modulators act . The compound increases the opening frequency of gamma-aminobutyric acid-activated chloride channels .
Biochemical Pathways
The compound’s interaction with the GABA receptor-ionophore complex affects the neurotransmission process . By increasing the opening frequency of gamma-aminobutyric acid-activated chloride channels, it enhances the inhibitory effects of GABA in the central nervous system .
Result of Action
The compound’s action on the GABA receptor-ionophore complex results in enhanced inhibitory neurotransmission in the central nervous system . This can lead to effects such as sedation, muscle relaxation, and reduction of anxiety .
Biochemical Analysis
Biochemical Properties
The compound 4-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione is known to affect the gamma-aminobutyric acid receptor-ionophore complex . It does not act as an agonist or antagonist but does affect the complex . GABA-A receptors appear to have at least three allosteric sites at which modulators act .
Cellular Effects
It is known to affect the gamma-aminobutyric acid receptor-ionophore complex, which could potentially influence cell function .
properties
IUPAC Name |
4-methyl-1,3-dihydro-1,4-benzodiazepine-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-12-6-9(13)11-8-5-3-2-4-7(8)10(12)14/h2-5H,6H2,1H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVHUQIMPAVOVTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=O)NC2=CC=CC=C2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395576 | |
Record name | 4-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>28.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49666010 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
3415-35-8 | |
Record name | 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3415-35-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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